Cas no 1344704-10-4 (N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine)

• Product Name: N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine
• CAS No: 1344704-10-4
• MF: C₁₈H₂₃N₅
• MW: 309.408723115921
• CID: 3167924
• PubChem ID: 57395619
• Update Time: 2025-10-30

N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine
• GLXC-26162
• 1344704-10-4
• CHEMBL1915533
• PF-2345185
• BDBM50356890

• Inchi： 1S/C18H23N5/c1-22-6-8-23(9-7-22)18-12-17(19-13-20-18)21-16-10-14-4-2-3-5-15(14)11-16/h2-5,12-13,16H,6-11H2,1H3,(H,19,20,21)
• InChI Key： JCKICZLJBGDRFO-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)NC2CC3C=CC=CC=3C2)CCN(C)CC1

Computed Properties

• Exact Mass: 309.19534575Da
• Monoisotopic Mass: 309.19534575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine

N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine (CAS No. 1344704-10-4): A Comprehensive Overview

N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine (CAS No. 1344704-10-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the pyrimidine family and features a unique structural arrangement that includes an indan and a 4-methylpiperazine moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for drug development.

The chemical structure of N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine (CAS No. 1344704-10-4) is characterized by a central pyrimidine ring, which is a common scaffold in many bioactive compounds. The indan moiety, specifically the 2,3-dihydroindene ring, adds a hydrophobic character to the molecule, potentially enhancing its membrane permeability and cellular uptake. The 4-methylpiperazine substituent, on the other hand, introduces a polar and basic group that can interact with various biological targets through hydrogen bonding and electrostatic interactions.

Recent studies have highlighted the multifaceted biological activities of N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine. One of the most notable applications is its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, particularly by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound can effectively reduce inflammation in animal models of arthritis and colitis. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as through the modulation of signaling pathways like NF-kB.

The pharmacokinetic profile of N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,3-dihydro-1H-inden-2-yl)-6-(4-methylpiperazin-1-y l)pyrimidin - 4 - amine in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating viral infections and inflammatory diseases.

Beyond its therapeutic applications, N-(2,3-dihydro - 1H - inden - 2 - yl ) - 6 - ( 4 - methyl piperazin - 1 - yl ) pyrimidin - 4 - amine has also been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for studying signaling pathways and validating new drug targets. For instance, researchers have utilized this compound to investigate the role of RdRp in viral replication and to identify novel inhibitors for this enzyme.

In conclusion, N-(2 , 3 - dihydro - 1H - inden - 2 - yl ) - 6 - ( 4 - methyl piperazin - 1 - yl ) pyrimidin - 4 - amine (CAS No . 1344704 - 10 - 4 ) represents a versatile and promising molecule with a wide range of potential applications in medicine and research . Its unique chemical structure , combined with its diverse biological activities , positions it as a valuable asset in the development of new therapeutic strategies . As ongoing research continues to uncover more about its mechanisms of action and clinical utility , this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases .